Cas no 858750-45-5 (3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid)

• Product Name: 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid
• CAS No: 858750-45-5
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• MDL: MFCD03851078
• CID: 3142709
• PubChem ID: 907242
• Update Time: 2025-05-23

3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-7-((2-methylallyl)oxy)-2-oxo-2H-chromen-3-yl)propanoic acid
• LS-04834
• 3-(4-Methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2h-chromen-3-yl)propanoic acid
• EN300-302976
• 3-{4-methyl-7-[(2-methylprop-2-enyl)oxy]-2-oxo-2H-chromen-3-yl}propanoic acid
• CS-0245309
• 3-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}propanoic acid
• 3-[4-methyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]propanoic acid
• STL457130
• 3-(4-Methyl-7-((2-methylallyl)oxy)-2-oxo-2H-chromen-3-yl)propanoicacid
• MFCD03851078
• AKOS004938961
• 858750-45-5
• 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid

• MDL： MFCD03851078
• Inchi： 1S/C17H18O5/c1-10(2)9-21-12-4-5-13-11(3)14(6-7-16(18)19)17(20)22-15(13)8-12/h4-5,8H,1,6-7,9H2,2-3H3,(H,18,19)
• InChI Key： XJFSMFFDJCUAEY-UHFFFAOYSA-N
• SMILES： O1C(C(CCC(=O)O)=C(C)C2C=CC(=CC1=2)OCC(=C)C)=O

Computed Properties

• Exact Mass: 302.11542367Da
• Monoisotopic Mass: 302.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid

Comprehensive Overview of 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid (CAS No. 858750-45-5)

3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid (CAS No. 858750-45-5) is a specialized organic compound belonging to the coumarin derivative family. Its unique molecular structure, featuring a propanoic acid side chain and a methylprop-2-en-1-yl ether group, makes it a subject of interest in pharmaceutical and biochemical research. This compound is often studied for its potential applications in drug development, particularly in modulating enzymatic activity or serving as a precursor for bioactive molecules.

Recent trends in scientific literature highlight growing curiosity about coumarin derivatives due to their diverse biological activities, including antioxidant and anti-inflammatory properties. Researchers are increasingly exploring 858750-45-5 in the context of structure-activity relationship (SAR) studies, aiming to optimize its efficacy for targeted therapies. Questions like "How does 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid interact with cellular receptors?" or "What are the synthetic routes for this compound?" are frequently searched in academic databases, reflecting its relevance in modern chemistry.

The compound's chromen-2-one core is a key structural motif shared with naturally occurring coumarins, which are widely distributed in plants. This connection to natural products aligns with the rising demand for green chemistry and sustainable synthesis methods. Innovations in catalytic processes and microwave-assisted synthesis have been applied to derivatives like 858750-45-5, addressing environmental concerns while improving yield and purity.

From an industrial perspective, 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid is also investigated for its potential role in material science. Its ability to form stable complexes with metals has sparked interest in developing fluorescent probes or sensor materials. Such applications are particularly relevant in diagnostics and environmental monitoring, where precision and sensitivity are critical.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 858750-45-5, ensuring its quality and consistency in research settings. The compound's logP value and solubility profile are frequently discussed parameters, as they influence its bioavailability and formulation strategies.

In summary, 3-{4-Methyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}propanoic Acid represents a versatile scaffold with multidisciplinary applications. Its study bridges gaps between organic synthesis, pharmacology, and materials engineering, making it a compelling topic for both academia and industry. As research progresses, this compound may unlock new possibilities in precision medicine and smart materials, aligning with global scientific priorities.